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Angeloylgomisin O: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angeloylgomisin O is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra
chinensis BAILL.[1]. This class of compounds has garnered significant interest in the scientific
community due to a range of biological activities, including anti-inflammatory and anti-
proliferative effects. This technical guide provides a comprehensive overview of the molecular
characteristics, isolation and purification protocols, structural elucidation, and known biological
activities of Angeloylgomisin O, with a focus on its potential modulation of key signaling
pathways.

Molecular Profile

The fundamental molecular properties of Angeloylgomisin O are summarized in the table
below.
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Property Value Source

Molecular Formula C28H3408 --INVALID-LINK--[2]
Molecular Weight 498.6 g/mol --INVALID-LINK--[2]
CAS Number 83864-69-1 --INVALID-LINK--[2]

Experimental Protocols
Isolation and Purification

Angeloylgomisin O is naturally present in the fruits of Schisandra chinensis. The general
procedure for its isolation involves solvent extraction followed by chromatographic separation.
While a specific, detailed protocol for Angeloylgomisin O is not extensively published, the
following methodology is based on established procedures for lignan isolation from Schisandra
chinensis[3][4].

o Extraction:

o Dried and powdered fruits of Schisandra chinensis are extracted with a suitable solvent,

such as methanol or ethanol, at room temperature.
o The resulting crude extract is then concentrated under reduced pressure.

¢ Fractionation:

o The concentrated extract is suspended in water and partitioned successively with solvents
of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate
compounds based on their polarity.

o Chromatographic Separation:

o The fraction containing Angeloylgomisin O (typically the less polar fractions) is subjected

to column chromatography on silica gel.

o A gradient elution system, for example, a mixture of n-hexane and ethyl acetate with
increasing polarity, is used to separate the different lignans.
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o Fractions are collected and monitored by thin-layer chromatography (TLC).

o Fractions containing Angeloylgomisin O are pooled and further purified using preparative
high-performance liquid chromatography (HPLC) to yield the pure compound.

Structural Elucidation

The structure of Angeloylgomisin O has been determined using a combination of
spectroscopic techniques[1].

o Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
exact molecular weight and elemental composition, confirming the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information on the number and chemical environment of protons in the
molecule.

o 13C NMR: Reveals the number and types of carbon atoms.

o 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the
connectivity between protons and carbons, allowing for the complete assignment of the
chemical structure. While specific spectral data for Angeloylgomisin O is not readily
available in public databases, data for similar lignans like Angeloylgomisin H can be found
on platforms such as PubChem[5].

Biological Activity and Signaling Pathways

Extracts of Schisandra chinensis and its constituent lignans have been reported to possess
various biological activities, including anti-inflammatory and anti-proliferative effects. While
specific studies on the signaling pathways of Angeloylgomisin O are limited, the known
activities of related lignans suggest potential mechanisms of action.

Anti-inflammatory Activity

Lignans from Schisandra have been shown to exert anti-inflammatory effects by modulating
key signaling pathways, such as the NF-kB and MAPK pathways[6]. These pathways are
central to the inflammatory response.
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o NF-kB Signaling Pathway: In its inactive state, NF-kB is sequestered in the cytoplasm by
inhibitor of kB (IkB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and
subsequent degradation of IkB, allowing NF-kB to translocate to the nucleus and induce the
expression of pro-inflammatory genes. It is hypothesized that Angeloylgomisin O may
inhibit this pathway by preventing the degradation of IkB.
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Caption: Proposed inhibition of the NF-kB signaling pathway by Angeloylgomisin O.

 MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another
crucial regulator of inflammation. It involves a cascade of protein kinases that, upon
activation by inflammatory stimuli, lead to the expression of inflammatory mediators. Lignans
may interfere with the phosphorylation cascade at various levels, thereby reducing the
inflammatory response.
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Caption: Potential inhibition of the MAPK signaling pathway by Angeloylgomisin O.
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Anti-proliferative and Apoptotic Activity

Several lignans from Schisandra have demonstrated the ability to inhibit the growth of cancer
cells and induce apoptosis (programmed cell death)[3][7]. The proposed mechanisms often
involve cell cycle arrest and the activation of caspase cascades.

o Cell Cycle Arrest: Cancer is characterized by uncontrolled cell division. Some natural
compounds can halt the cell cycle at specific checkpoints (e.g., G1/S or G2/M), preventing
cancer cells from proliferating[8].

 Induction of Apoptosis: Apoptosis is a natural process of cell death that is often dysregulated
in cancer. Compounds like Angeloylgomisin O may trigger apoptosis through the intrinsic
(mitochondrial) or extrinsic (death receptor) pathways, leading to the activation of caspases,
which are proteases that execute cell death[9].
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Caption: General experimental workflow for Angeloylgomisin O research.
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Conclusion

Angeloylgomisin O represents a promising natural product with potential therapeutic
applications, particularly in the areas of inflammation and oncology. Further research is
warranted to fully elucidate its mechanisms of action and to evaluate its efficacy and safety in
preclinical and clinical studies. This guide provides a foundational resource for researchers
embarking on the study of this intriguing lignan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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